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Compound of Interest

Compound Name: 2,5-Dimethylbenzenesulfonic acid

CAS No.: 609-54-1

Cat. No.: B147606

Get Quote

2,5-Dimethylbenzenesulfonic acid, often encountered in its stable dihydrate form, represents

a cornerstone class of strong organic acids. While structurally simple, its utility in advanced

chemical synthesis, particularly within the pharmaceutical and fine chemical industries, is

significant. Unlike its inorganic counterparts, such as sulfuric or hydrochloric acid, it offers the

distinct advantage of solubility in a range of organic solvents, enabling homogeneous catalysis

in non-aqueous systems. This guide provides an in-depth exploration of its properties,

synthesis, and application, grounded in practical, field-proven insights for the research and

development scientist. Its role extends from being a potent catalyst to a key intermediate in the

synthesis of dyes, pharmaceuticals, and performance chemicals.[1]

Physicochemical and Structural Characteristics
A comprehensive understanding of a reagent begins with its fundamental properties. 2,5-
Dimethylbenzenesulfonic acid dihydrate is a white to light yellow crystalline solid.[2] Its

hygroscopic nature necessitates careful handling and storage to maintain the integrity of the

dihydrate form.[2] The two molecules of water are integral to its crystal structure, as confirmed

by X-ray diffraction studies, which reveal a monoclinic system.[3][4]
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The sulfonic acid group (-SO₃H) confers strong acidic properties, while the dimethyl-substituted

benzene ring provides organophilic character, a combination that dictates its unique solubility

profile. It is highly soluble in water and polar organic solvents but has limited solubility in non-

polar solvents like hexane.[1][2] This solubility behavior is critical when selecting it as a

catalyst, as it allows for its use in a variety of reaction media.

Table 1: Core Physicochemical Properties of 2,5-Dimethylbenzenesulfonic Acid Dihydrate

Property Value Source(s)

IUPAC Name
2,5-dimethylbenzenesulfonic

acid;dihydrate
[5]

Synonyms

p-Xylene-2-sulfonic acid

dihydrate, 2,5-Xylenesulfonic

acid dihydrate

[2][5][6]

CAS Number
66905-17-7 (dihydrate), 609-

54-1 (anhydrous)
[6][7][8]

Molecular Formula C₈H₁₄O₅S [5][8]

Molecular Weight 222.26 g/mol [5][8]

Appearance
White to light yellow/grey

crystalline powder
[2][9]

Melting Point 82.5 - 88.5 °C [2][9]

Solubility Soluble in water [1][2]

pKa -0.47 ± 0.30 (Predicted) [2]

Synthesis and Characterization Workflow
The most direct and common method for preparing 2,5-dimethylbenzenesulfonic acid is the

electrophilic aromatic substitution of p-xylene using concentrated sulfuric acid.[10] The

causality here is straightforward: the electron-donating nature of the two methyl groups

activates the aromatic ring, directing the sulfonation primarily to the ortho position of one of the

methyl groups due to steric hindrance at other positions.
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Diagram: Synthesis and Quality Control Workflow
The following diagram outlines the comprehensive workflow from initial synthesis to final

product verification, a self-validating system to ensure material quality.
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Caption: Workflow from synthesis to verified final product.
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Protocol 1: Laboratory Scale Synthesis
This protocol describes a standard procedure for synthesizing the title compound. The choice

to use 93% sulfuric acid is a balance between reactivity and minimizing side reactions like

polysulfonation or oxidation that can occur with fuming sulfuric acid.

Reaction Setup: In a fume hood, equip a 250 mL round-bottom flask with a magnetic stirrer

and a reflux condenser.

Reagent Addition: Charge the flask with 50 mL of p-xylene. Slowly, and with continuous

stirring, add 30 mL of 93% sulfuric acid. The addition should be done cautiously as the

reaction is exothermic.

Heating: Heat the mixture to 80-90°C using a heating mantle and maintain this temperature

for 2-3 hours. The progress can be monitored by taking small aliquots and checking for the

disappearance of the insoluble p-xylene layer.

Quenching: After cooling to room temperature, slowly and carefully pour the reaction mixture

into 200 g of crushed ice in a beaker. This step is critical for precipitating the sulfonic acid

while dissipating the heat of dilution.

Crystallization: Allow the mixture to stand in an ice bath for 1-2 hours to complete

crystallization.

Isolation & Purification: Collect the crude product by vacuum filtration. Purify the solid by

recrystallization from a minimal amount of hot water. The high solubility in hot water and

lower solubility in cold water makes it an ideal solvent for this purpose.

Drying: Dry the purified white crystals in a vacuum oven at a temperature below 50°C to

prevent the loss of hydration water.

Protocol 2: Analytical Characterization by RP-HPLC
To confirm the purity and identity of the synthesized material, a reverse-phase high-

performance liquid chromatography (RP-HPLC) method is employed. This technique separates

compounds based on their hydrophobicity.
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Standard & Sample Preparation: Prepare a 1 mg/mL stock solution of the synthesized

product (sample) and a reference standard in the mobile phase.

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm). The C18 stationary phase

provides the necessary hydrophobic interaction with the dimethylbenzene portion of the

molecule.

Mobile Phase: An isocratic mixture of 40% acetonitrile and 60% water containing 0.1%

phosphoric acid. The acid suppresses the ionization of the sulfonic acid group, leading to

better peak shape and retention.

Flow Rate: 1.0 mL/min.

Detector: UV detector at 220 nm, where the benzene ring exhibits strong absorbance.

Injection Volume: 10 µL.

Analysis: Inject the sample and compare the retention time and peak area with the reference

standard to determine identity and calculate purity.

Applications in Drug Development and Chemical
Synthesis
The utility of 2,5-dimethylbenzenesulfonic acid lies in its capacity as a strong, organo-soluble

acid catalyst. This property is particularly valuable in pharmaceutical synthesis, where reactions

are often conducted in non-aqueous media.

Catalyst for Esterification and Acetal Formation: It is an effective catalyst for driving

equilibrium-limited reactions such as esterification and acetal protection of alcohols. Unlike

mineral acids, its bulkiness can sometimes offer improved selectivity, and its solubility

ensures a homogeneous reaction environment, leading to milder conditions and higher

yields.

Intermediate for Active Pharmaceutical Ingredients (APIs): The sodium salt of xylenesulfonic

acid is a hydrotrope, a compound that enhances the solubility of poorly soluble substances in
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water. This property is exploited in drug formulation and in detergents.[11][12] The acid itself

serves as a precursor for synthesizing various compounds, including potential APIs, dyes,

and pigments.[1]

Reagent in Diagnostics: It has been cited as a reagent for the determination of serum

cholesterol, highlighting its application in biochemical assays.[10][13][14]

Safety, Handling, and Storage
As a strong acid, 2,5-dimethylbenzenesulfonic acid dihydrate is corrosive and requires

stringent safety protocols.

Hazards: It causes skin irritation and serious eye irritation.[6][15] Inhalation of the dust may

cause respiratory irritation.[6][15] A comprehensive review of the Safety Data Sheet (SDS) is

mandatory before handling.[7]

Personal Protective Equipment (PPE): Always handle this chemical in a well-ventilated fume

hood. Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab

coat.[7][13][16]

Handling: Avoid creating dust. Wash hands thoroughly after handling.[7][16] In case of

contact with eyes, rinse immediately and cautiously with plenty of water for several minutes

and seek medical advice.[2]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[7][17]

Keep it away from incompatible materials such as strong oxidizing agents.[7]

Conclusion
2,5-Dimethylbenzenesulfonic acid dihydrate is more than a simple aromatic sulfonic acid; it is

a versatile and enabling tool for the modern chemist. Its unique combination of strong acidity

and organic solubility provides a distinct advantage in catalysis, while its role as a synthetic

intermediate opens avenues for the development of novel molecules. By understanding its

fundamental properties, adhering to rigorous synthesis and characterization workflows, and

respecting its handling requirements, researchers can effectively leverage this reagent to

advance projects in drug discovery, process development, and materials science.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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